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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Blue 75, a trisazo dye, is primarily utilized in the textile and paper industries for its

dyeing properties. While it has been occasionally categorized as a fluorescent dye by some

commercial suppliers, a comprehensive review of scientific literature and technical data reveals

a significant lack of empirical evidence to substantiate this claim for applications in research

and drug development. This technical guide provides an in-depth analysis of the available

information regarding the fluorescent properties of C.I. Direct Blue 75, addressing its chemical

structure, the general photophysical characteristics of related dye classes, and the notable

absence of quantitative fluorescence data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of C.I. Direct Blue 75 is presented

below.
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Property Value

C.I. Name Direct Blue 75

C.I. Number 34220

CAS Number 6428-60-0

Chemical Class Trisazo Dye

Molecular Formula C₄₂H₂₅N₇Na₄O₁₃S₄

Molecular Weight 1055.91 g/mol

Appearance Blue Powder

Solubility Soluble in water

Assessment of Fluorescent Properties
A critical evaluation of the fluorescent nature of C.I. Direct Blue 75 is detailed below, drawing

from an extensive search of scientific databases and commercial resources.

Commercial Classification
At least one chemical supplier, MedchemExpress, has categorized C.I. Direct Blue 75 as a

"Fluorescent Dye"[1]. However, this classification is not accompanied by any quantitative

photophysical data, such as excitation and emission spectra, fluorescence quantum yield, or

Stokes shift. This lack of supporting data from the supplier makes the classification difficult to

verify and apply in a research context.

Scientific Literature and Spectroscopic Data
An exhaustive search of scientific literature reveals a notable absence of studies detailing the

fluorescent properties of C.I. Direct Blue 75. No peer-reviewed articles or technical documents

were found that present its excitation/emission spectra, quantum yield, or fluorescence lifetime.

The existing literature primarily focuses on its application as a textile dye and its chemical

synthesis[2].

Analysis of Chemical Structure
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The chemical structure of C.I. Direct Blue 75 provides some theoretical insights into its

potential for fluorescence.

Trisazo Core: The molecule belongs to the trisazo class of dyes, characterized by the

presence of three azo (-N=N-) groups. Generally, the azo group is known to be a

chromophore that can also act as a fluorescence quencher, a phenomenon that often leads

to low or negligible fluorescence in azo dyes[3].

Naphthalene Moieties: Conversely, the structure incorporates multiple aminonaphthalene

sulfonic acid moieties. Derivatives of aminonaphthalene sulfonic acid, such as 8-

anilinonaphthalene-1-sulfonic acid (ANS), are well-known fluorescent probes[2][4][5][6][7].

These molecules exhibit environmentally sensitive fluorescence, meaning their quantum

yield and emission maximum can change significantly with the polarity of their

microenvironment[2][4][5].

The presence of these opposing structural features—fluorescence-quenching azo groups and

potentially fluorescent naphthalene moieties—makes it difficult to predict the overall fluorescent

behavior of C.I. Direct Blue 75 without experimental data. It is plausible that any intrinsic

fluorescence from the naphthalene systems is efficiently quenched by the azo linkages.

Logical Assessment of Fluorescence Potential
The following diagram illustrates the logical workflow used to assess the fluorescence

properties of C.I. Direct Blue 75 based on the available information.
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Initial Query:
Is C.I. Direct Blue 75 a fluorescent dye?

Supplier Claim:
Categorized as 'Fluorescent Dye'

Scientific Literature Search:
Quantitative Fluorescence Data Chemical Structure Analysis

Conclusion:
Insufficient evidence to classify as a practical fluorescent dye for research applications.

Result:
No quantitative data found

(Excitation/Emission, Quantum Yield)

Component:
Trisazo Core (-N=N-)

Component:
Aminonaphthalene Sulfonic Acid

Property:
Known fluorescence quencher

Property:
Derivatives are known fluorescent probes

Click to download full resolution via product page

Caption: Logical assessment of C.I. Direct Blue 75's fluorescence.

Conclusion for the Research and Drug Development
Community
Based on the comprehensive analysis of available data, C.I. Direct Blue 75 cannot be

recommended as a fluorescent dye for research, bio-imaging, or drug development

applications. The singular, unsubstantiated claim by a commercial supplier is insufficient to

overcome the complete lack of supporting scientific evidence. The chemical structure suggests

that any potential fluorescence is likely to be heavily quenched.

For professionals in the field requiring fluorescent probes, it is imperative to rely on dyes with

well-characterized and published photophysical properties. The absence of such data for C.I.
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Direct Blue 75 makes it an unreliable tool for any application where quantitative and

reproducible fluorescence is a necessity. Further experimental investigation would be required

to definitively characterize its photophysical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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